Cas no 1256254-34-8 (5-Bromo-3,6-dimethylpyridine-2,4-diol)

• Product Name: 5-Bromo-3,6-dimethylpyridine-2,4-diol
• CAS No: 1256254-34-8
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4827113
• Update Time: 2025-10-28

5-Bromo-3,6-dimethylpyridine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,6-dimethylpyridine-2,4-diol
• J3.656.703A
• 3,6-Dimethyl-4-hydroxy-5-bromo-1,2-dihydropyridine-2-one

• Inchi： 1S/C7H8BrNO2/c1-3-6(10)5(8)4(2)9-7(3)11/h1-2H3,(H2,9,10,11)
• InChI Key： PBXDKEANHUOOGY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(NC=1C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 278
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 5-Bromo-3,6-dimethylpyridine-2,4-diol

5-Bromo-3,6-Dimethylpyridine-2,4-Diol: A Comprehensive Overview

The compound 5-Bromo-3,6-Dimethylpyridine-2,4-Diol (CAS No. 1256254-34-8) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The long-chain structure of this compound is characterized by the presence of a bromine atom at position 5 and methyl groups at positions 3 and 6 on the pyridine ring. Additionally, the hydroxyl groups at positions 2 and 4 contribute to its unique chemical reactivity and functional properties.

Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. The diol functionality in 5-Bromo-3,6-Dimethylpyridine-2,4-Diol has been shown to enhance its bioavailability and pharmacokinetic properties. Researchers have explored its potential as a scaffold for developing new anti-inflammatory agents and antioxidants. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant radical scavenging activity, making it a promising candidate for combating oxidative stress-related diseases.

In the realm of materials science, 5-Bromo-3,6-Dimethylpyridine-2,4-Diol has found applications as a precursor for synthesizing advanced polymers and coordination polymers. Its ability to form hydrogen bonds due to the hydroxyl groups has been exploited to create high-performance polymer networks with tunable mechanical properties. A research team from the University of California reported that incorporating this compound into polymer matrices significantly improved their thermal stability and mechanical strength.

The synthesis of 5-Bromo-3,6-Dimethylpyridine-2,4-Diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination of the pyridine ring followed by selective methylation and hydroxylation. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in chiral recognition studies.

From an environmental perspective, 5-Bromo-3,6-Dimethylpyridine-2,4-Diol has been evaluated for its biodegradability and eco-toxicological effects. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. Its degradation pathways involve enzymatic hydroxylation and microbial transformation, making it a relatively safe option for industrial applications.

In conclusion, 5-Bromo-3,6-Dimethylpyridine-2,4-Diol (CAS No. 1256254-34-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing technological innovations.